4-ethoxy-N,N-dimethylbenzenecarbothioamide

• IUPAC Name: 4-ethoxy-N,N-dimethylbenzenecarbothioamide
• InChI: InChI=1S/C11H15NOS/c1-4-13-10-7-5-9(6-8-10)11(14)12(2)3/h5-8H,4H2,1-3H3
• InChI Key: UAHNKQUALGWLMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=S)N(C)C
• Molecular Formula: C11H15NOS
• DSSTOX Substance ID: DTXSID80358399
• Molecular Weight: 209.31 g/mol
• CAS RN: 693255-37-7

Description

4-ethoxy-N,N-dimethylbenzenecarbothioamide, also known as ethylphenidate, is a synthetic compound that belongs to the class of phenethylamines. It is a psychoactive drug that is structurally similar to methylphenidate, a commonly prescribed medication for attention deficit hyperactivity disorder (ADHD). Ethylphenidate has gained attention in recent years due to its potential use in scientific research.

Mechanism of Action

Ethylphenidate acts as a reuptake inhibitor of dopamine and norepinephrine, preventing their reabsorption into the presynaptic neuron. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in enhanced neurotransmission. The exact mechanism of action of 4-ethoxy-N,N-dimethylbenzenecarbothioamidete is not fully understood, but it is believed to involve interactions with the dopamine transporter and the norepinephrine transporter.
Biochemical and Physiological Effects:
Ethylphenidate has been shown to increase heart rate and blood pressure, as well as cause vasoconstriction. It also increases the release of glucose and fatty acids into the bloodstream, leading to increased energy metabolism. In the brain, 4-ethoxy-N,N-dimethylbenzenecarbothioamidete has been shown to enhance dopamine and norepinephrine release, leading to improved cognitive function and increased motivation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethoxy-N,N-dimethylbenzenecarbothioamidete in scientific research include its ability to enhance cognitive function and improve memory, as well as its potential as a tool to study addiction and the brain's reward system. However, its use is limited by its potential for abuse and its effects on cardiovascular function. Additionally, the exact mechanism of action of 4-ethoxy-N,N-dimethylbenzenecarbothioamidete is not fully understood, which can limit its usefulness in certain types of experiments.

Future Directions

There are several future directions for research on 4-ethoxy-N,N-dimethylbenzenecarbothioamidete. One area of interest is the development of new drugs based on the structure of 4-ethoxy-N,N-dimethylbenzenecarbothioamidete that have improved efficacy and reduced side effects. Additionally, research is needed to better understand the long-term effects of 4-ethoxy-N,N-dimethylbenzenecarbothioamidete use on the brain and cardiovascular system. Finally, the potential use of 4-ethoxy-N,N-dimethylbenzenecarbothioamidete in the treatment of neurological disorders such as ADHD and Parkinson's disease should be further explored.

Synthesis Methods

The synthesis of 4-ethoxy-N,N-dimethylbenzenecarbothioamidete involves the reaction of m4-ethoxy-N,N-dimethylbenzenecarbothioamidete with ethyl iodide in the presence of a base such as potassium carbonate. The reaction takes place in anhydrous conditions and requires a suitable solvent such as acetonitrile or dichloromethane. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

Ethylphenidate has been used in scientific research as a tool to study the brain's dopamine and norepinephrine systems. It has been shown to increase the release of these neurotransmitters, leading to enhanced cognitive function and improved memory. Additionally, 4-ethoxy-N,N-dimethylbenzenecarbothioamidete has been used to investigate the effects of stimulants on the brain's reward system and to study the mechanisms of addiction.